Cas no 1178768-37-0 (6-(Cyclopropylamino)pyridazine-3-carboxylic Acid)

• Product Name: 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid
• CAS No: 1178768-37-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD12152627
• CID: 1207204
• PubChem ID: 60790696
• Update Time: 2025-06-08

6-(Cyclopropylamino)pyridazine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(Cyclopropylamino)-3-pyridazinecarboxylic acid
• 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid
• AKOS010006158
• A925613
• MFCD12152627
• AC3094
• DB-242689
• 6-(cyclopropylamino)pyridazine-3-carboxylicacid
• CS-0441638
• SY028795
• 1178768-37-0

• MDL： MFCD12152627
• Inchi： 1S/C8H9N3O2/c12-8(13)6-3-4-7(11-10-6)9-5-1-2-5/h3-5H,1-2H2,(H,9,11)(H,12,13)
• InChI Key： ANWODQMHGQHWAN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)NC1CC1)=O

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 78.34000
• LogP: 0.17100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid

Introduction to 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid (CAS No. 1178768-37-0)

6-(Cyclopropylamino)pyridazine-3-carboxylic Acid (CAS No. 1178768-37-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid is defined by its pyridazine core, which is substituted with a cyclopropylamino group at the 6-position and a carboxylic acid group at the 3-position. The cyclopropylamino moiety imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development. The carboxylic acid group further enhances its solubility and bioavailability, which are crucial for effective drug delivery.

Recent studies have highlighted the multifaceted biological activities of 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid. One of the most notable findings is its potent neuroprotective effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively attenuates neuronal damage induced by oxidative stress and inflammation. The mechanism of action involves the modulation of key signaling pathways, such as the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress.

In addition to its neuroprotective properties, 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid has shown promising anticancer activity. A study published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and inhibit cell proliferation through the activation of caspase-dependent pathways.

The pharmacokinetic profile of 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good plasma stability. These characteristics make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials are focused on assessing its therapeutic potential in patients with neurodegenerative diseases and cancer.

The potential applications of 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid extend beyond its primary therapeutic uses. Ongoing research is exploring its use as a lead compound for the development of novel drug candidates with improved pharmacological profiles. For instance, structural modifications aimed at enhancing its potency and selectivity are being investigated to optimize its therapeutic index.

In conclusion, 6-(Cyclopropylamino)pyridazine-3-carboxylic Acid (CAS No. 1178768-37-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued research efforts will likely uncover new applications and optimize its use in clinical settings.